Cas no 2418708-27-5 ((3-Ethynyl-5-iodo-4-methylphenyl)methanesulfonyl fluoride)

• Product Name: (3-Ethynyl-5-iodo-4-methylphenyl)methanesulfonyl fluoride
• CAS No: 2418708-27-5
• MF: C₁₀H₈FIO₂S
• MW: 338.137197494507
• CID: 5677740
• PubChem ID: 165771362
• Update Time: 2025-06-09

(3-Ethynyl-5-iodo-4-methylphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-ethynyl-5-iodo-4-methylphenyl)methanesulfonyl fluoride
• EN300-26627962
• 2418708-27-5
• (3-Ethynyl-5-iodo-4-methylphenyl)methanesulfonyl fluoride

• Inchi： 1S/C10H8FIO2S/c1-3-9-4-8(6-15(11,13)14)5-10(12)7(9)2/h1,4-5H,6H2,2H3
• InChI Key： DZQYDYXRRHAHOO-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C#C)=C1C)CS(=O)(=O)F

Computed Properties

• Exact Mass: 337.92738g/mol
• Monoisotopic Mass: 337.92738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Additional information on (3-Ethynyl-5-iodo-4-methylphenyl)methanesulfonyl fluoride

Comprehensive Overview of (3-Ethynyl-5-iodo-4-methylphenyl)methanesulfonyl fluoride (CAS No. 2418708-27-5)

(3-Ethynyl-5-iodo-4-methylphenyl)methanesulfonyl fluoride (CAS No. 2418708-27-5) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound is particularly notable for its unique structural features, including an ethynyl group, an iodo substituent, and a methanesulfonyl fluoride moiety. These functional groups make it a valuable intermediate for click chemistry applications and proteomics research, where it is often used to study protein interactions and modifications.

The growing interest in (3-Ethynyl-5-iodo-4-methylphenyl)methanesulfonyl fluoride is closely tied to its role in covalent inhibitor design. Researchers are increasingly exploring its potential in targeted drug discovery, especially in the context of enzyme inhibition and bioconjugation. Its sulfonyl fluoride group is particularly reactive, enabling it to form stable bonds with nucleophilic residues in proteins, which is a key mechanism in activity-based protein profiling (ABPP). This has made it a hot topic in discussions about precision medicine and next-generation therapeutics.

From a synthetic perspective, CAS No. 2418708-27-5 is often highlighted for its versatility. The ethynyl group allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry, while the iodo substituent provides opportunities for further functionalization via cross-coupling reactions. These properties align with current trends in green chemistry, where efficiency and atom economy are prioritized. As a result, this compound is frequently discussed in forums and publications focused on sustainable synthesis and catalytic transformations.

In the realm of chemical biology, (3-Ethynyl-5-iodo-4-methylphenyl)methanesulfonyl fluoride is often compared to other sulfonyl fluoride-based probes. Its ability to selectively label proteins has made it a subject of interest in post-translational modification studies and proteome analysis. Recent studies have explored its utility in cryo-EM and mass spectrometry, further solidifying its relevance in cutting-edge research. This has led to a surge in searches for terms like "sulfonyl fluoride applications" and "covalent protein modifiers," reflecting its growing importance.

The stability and reactivity of CAS No. 2418708-27-5 also make it a candidate for materials science applications. For instance, its incorporation into polymeric frameworks or surface modifications could enable new functionalities in smart materials. This interdisciplinary potential has sparked discussions in nanotechnology circles, where researchers are keen to exploit its multifunctional character for advanced material design.

As the scientific community continues to explore the capabilities of (3-Ethynyl-5-iodo-4-methylphenyl)methanesulfonyl fluoride, its role in high-throughput screening and fragment-based drug discovery is becoming increasingly apparent. With the rise of AI-driven drug design, compounds like this are being reevaluated for their potential to accelerate hit-to-lead optimization. This aligns with broader industry trends toward computational chemistry and machine learning in molecular discovery, making it a timely subject for researchers and innovators alike.

In summary, (3-Ethynyl-5-iodo-4-methylphenyl)methanesulfonyl fluoride (CAS No. 2418708-27-5) represents a fascinating intersection of chemical synthesis, biological research, and material innovation. Its multifaceted applications and relevance to contemporary scientific challenges ensure its place as a compound of enduring interest and utility.